1-(4-Methoxy-3-methylphenyl)sulfonylbenzimidazole

• IUPAC Name: 1-(4-methoxy-3-methylphenyl)sulfonylbenzimidazole
• InChI: InChI=1S/C15H14N2O3S/c1-11-9-12(7-8-15(11)20-2)21(18,19)17-10-16-13-5-3-4-6-14(13)17/h3-10H,1-2H3
• InChI Key: ULFPNWOMLPIMLQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)S(=O)(=O)N2C=NC3=CC=CC=C32)OC
• Molecular Formula: C15H14N2O3S
• Molecular Weight: 302.4 g/mol

Description

1-(4-Methoxy-3-methylphenyl)sulfonylbenzimidazole, also known as MMPSB, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. MMPSB belongs to the class of sulfonylbenzimidazole compounds, which have been found to exhibit a wide range of biological activities.

Scientific Research Applications

Antimicrobial Studies

A study by Patil et al. (2010) focused on the synthesis and characterization of novel compounds similar to 1-(4-Methoxy-3-methylphenyl)sulfonylbenzimidazole, demonstrating significant antimicrobial activity against a range of bacteria and fungi. This suggests its potential use in developing new antimicrobial agents (Patil et al., 2010).

Environmental Degradation

Ricken et al. (2013) explored the microbial degradation of sulfonamide antibiotics, indicating a novel pathway that could potentially involve derivatives of benzimidazole. This research is crucial for understanding how such compounds can be broken down in the environment, thus mitigating their persistence and the spread of antibiotic resistance (Ricken et al., 2013).

Proton Exchange Membranes

Liu et al. (2014) synthesized sulfonated polybenzimidazoles containing phenyl groups, aiming to improve proton exchange membranes for fuel cell applications. This research shows the applicability of such compounds in enhancing the efficiency of fuel cells, contributing to the development of clean energy technologies (Liu et al., 2014).

Antioxidant and Antiradical Activity

Spasov et al. (2022) investigated N9-substituted 2-(biphenyl-4-yl)imidazo[1,2-a]benzimidazoles for their in vitro antioxidant activity. This study highlights the potential of benzimidazole derivatives in acting as antioxidants, which could be beneficial in developing treatments for diseases caused by oxidative stress (Spasov et al., 2022).

Synthesis and Characterization for Advanced Materials

Kim et al. (2008) developed comb-shaped sulfonated poly(arylene ether sulfone)s with potential applications as proton exchange membranes. Their work adds to the understanding of how sulfonated benzimidazole derivatives can contribute to the field of advanced materials, particularly in energy and environmental applications (Kim et al., 2008).